Cas no 493035-98-6 ((5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one)

• Product Name: (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• CAS No: 493035-98-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1519756
• PubChem ID: 59075103
• Update Time: 2025-10-28

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(hydroxymethyl)-3,3-dimethyl-, (5R)-
• (R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• MFCD19226654
• LAPMHIATPBRNHT-RXMQYKEDSA-N
• (R)-5-hydroxymethyl-3,3-dimethyl-pyrrolidin-2-one
• SCHEMBL5213404
• AT19157
• EN300-1664748
• 493035-98-6

• Inchi： 1S/C7H13NO2/c1-7(2)3-5(4-9)8-6(7)10/h5,9H,3-4H2,1-2H3,(H,8,10)/t5-/m1/s1
• InChI Key： LAPMHIATPBRNHT-RXMQYKEDSA-N
• SMILES： O=C1C(C)(C)C[C@H](CO)N1

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one

Comprehensive Overview of (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 493035-98-6)

(5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative with significant applications in pharmaceutical and chemical research. This compound, identified by CAS No. 493035-98-6, has garnered attention due to its unique structural features and potential utility in drug discovery. The presence of a hydroxymethyl group and dimethyl substitution on the pyrrolidinone ring makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's chiral center at the 5-position is particularly noteworthy, as it influences its stereochemical properties and biological activity. Researchers are increasingly interested in (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one for its role in asymmetric synthesis and as a building block for pharmaceutical agents. Its stability and solubility profile further enhance its applicability in various experimental settings.

In recent years, the demand for chiral intermediates like (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one has surged, driven by advancements in precision medicine and targeted drug delivery. This compound aligns with the growing trend of green chemistry, as it can be synthesized using environmentally friendly methods. Its potential in neuropharmacology and enzyme inhibition studies is also under exploration, making it a hot topic in scientific forums.

From a commercial perspective, CAS No. 493035-98-6 is available through specialized chemical suppliers, often with high purity grades suitable for research purposes. The compound's molecular formula (C7H13NO2) and molecular weight (143.18 g/mol) are critical for researchers planning its use in synthetic pathways. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity and structural integrity.

One of the most frequently asked questions about (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one revolves around its stereoselective synthesis. Researchers are keen to understand how to optimize its production while maintaining high enantiomeric excess. Another common query is its compatibility with cross-coupling reactions, which are pivotal in modern organic synthesis. These topics are often discussed in academic papers and patent literature, highlighting the compound's versatility.

The safety profile of (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one is another area of interest. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, emphasizing the importance of chemical hygiene in laboratory environments.

In summary, (5R)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 493035-98-6) is a promising compound with broad applications in medicinal chemistry and drug development. Its chiral nature, synthetic utility, and compatibility with green chemistry principles make it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research projects.